Cas no 2228352-24-5 (O-1-(pyrimidin-4-yl)ethylhydroxylamine)

• Product Name: O-1-(pyrimidin-4-yl)ethylhydroxylamine
• CAS No: 2228352-24-5
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5778020
• PubChem ID: 165752616
• Update Time: 2025-05-26

O-1-(pyrimidin-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[1-(pyrimidin-4-yl)ethyl]hydroxylamine
• 2228352-24-5
• EN300-1764508
• O-1-(pyrimidin-4-yl)ethylhydroxylamine

• Inchi： 1S/C6H9N3O/c1-5(10-7)6-2-3-8-4-9-6/h2-5H,7H2,1H3
• InChI Key： FSZJZOJUMTUHCT-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CN=CN=1)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61Ų

Additional information on O-1-(pyrimidin-4-yl)ethylhydroxylamine

Research Brief on O-1-(pyrimidin-4-yl)ethylhydroxylamine (CAS: 2228352-24-5) in Chemical Biology and Medicine

O-1-(pyrimidin-4-yl)ethylhydroxylamine (CAS: 2228352-24-5) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry. This molecule, characterized by its pyrimidine core and hydroxylamine functionality, has demonstrated potential in various therapeutic applications, including targeted protein degradation and enzyme inhibition. Recent studies highlight its role as a versatile building block in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and PROTACs (Proteolysis Targeting Chimeras).

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of O-1-(pyrimidin-4-yl)ethylhydroxylamine derivatives to enhance their binding affinity for specific kinase targets. The research team employed computational docking and molecular dynamics simulations to identify key interactions between the compound and target proteins, leading to the design of analogs with improved pharmacokinetic properties. Notably, one derivative exhibited nanomolar inhibitory activity against a clinically relevant kinase implicated in cancer progression.

In the context of targeted protein degradation, O-1-(pyrimidin-4-yl)ethylhydroxylamine has been utilized as a warhead in the development of novel E3 ligase recruiters. A recent Nature Chemical Biology publication demonstrated its successful incorporation into bifunctional molecules that selectively degrade oncogenic proteins. The study reported significant tumor growth inhibition in xenograft models, with minimal off-target effects observed in proteomic analyses.

The compound's mechanism of action appears to involve multiple pathways. Biochemical assays have shown that it can form stable adducts with catalytic lysine residues in target proteins, leading to functional inhibition. Additionally, mass spectrometry studies have revealed its ability to modify protein surfaces, potentially altering protein-protein interactions critical for disease progression.

From a synthetic chemistry perspective, recent advances have improved the scalability of O-1-(pyrimidin-4-yl)ethylhydroxylamine production. A 2024 Organic Process Research & Development paper described an optimized synthetic route that achieves >90% yield while reducing hazardous byproducts. This development is particularly important for enabling larger-scale preclinical studies and eventual clinical translation.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from O-1-(pyrimidin-4-yl)ethylhydroxylamine. Current research efforts are focused on addressing issues related to metabolic stability and tissue distribution. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with IND-enabling studies expected to begin within the next two years.

The unique chemical properties of O-1-(pyrimidin-4-yl)ethylhydroxylamine continue to inspire innovative applications beyond traditional drug discovery. Recent work in chemical biology has demonstrated its utility as a probe for studying protein function and as a tool compound for target validation. As research progresses, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.